N'-hexanoyl-2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide

• IUPAC Name: N'-hexanoyl-2-methyl-3-oxo-4H-1,4-benzoxazine-2-carbohydrazide
• InChI: InChI=1S/C16H21N3O4/c1-3-4-5-10-13(20)18-19-15(22)16(2)14(21)17-11-8-6-7-9-12(11)23-16/h6-9H,3-5,10H2,1-2H3,(H,17,21)(H,18,20)(H,19,22)
• InChI Key: OPTHUQHGXYYTEM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)NNC(=O)C1(C(=O)NC2=CC=CC=C2O1)C
• Molecular Formula: C16H21N3O4
• Molecular Weight: 319.36 g/mol

Description

N'-hexanoyl-2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide, also known as HMB-45, is a synthetic compound that has been widely used in scientific research due to its unique properties. HMB-45 is a benzoxazine derivative that exhibits a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects.

Scientific Research Applications

Synthesis and Insecticidal Activity

One line of research involves synthesizing analogues of benzoheterocyclic compounds for investigating their insecticidal properties. For instance, a study synthesized analogues with benzodioxole, benzoxazine, and other groups, testing their activity against common pests. Some compounds showed superior insecticidal activities compared to commercial insecticides (Sawada et al., 2003).

Microwave-catalyzed Synthesis

Another study highlighted a microwave-catalyzed method for efficiently synthesizing pyrazol-5-ones derivatives from 1,4-benzoxazine compounds. This method offers a rapid, eco-friendly alternative to conventional synthesis, demonstrating the utility of benzoxazine derivatives in chemical synthesis (Dabholkar & Gavande, 2003).

Antimicrobial Activity

Benzoxazine derivatives have been synthesized and tested for their antimicrobial properties. For example, a series of compounds starting from 2,3-dihydro-1,4-benzodioxane-2-carbohydrazide were evaluated for antibacterial and antifungal activities. Some showed promising results against various pathogens, indicating their potential as antimicrobial agents (Khalilullah et al., 2016).

Antihepatotoxic Activity

Research into 1,3,4-oxadiazole derivatives containing a 1,4-dioxane ring system synthesized from benzoxazine carbohydrazide has shown significant antihepatotoxic activity. These compounds were evaluated against CCl4-induced hepatotoxicity in rats, with some showing comparable activity to the standard drug Silymarin. This underscores the therapeutic potential of benzoxazine derivatives in liver protection (Ahmed, Habibullah, & Khan, 2011).

Analgesic and Anti-inflammatory Activities

A study synthesized new 1,3,4-oxadiazole derivatives linked to the quinazolin-4-one ring, evaluating them for analgesic and anti-inflammatory activities. Certain derivatives exhibited potent activities in animal models, highlighting the pharmaceutical application of benzoxazine derivatives in pain and inflammation management (Dewangan et al., 2016).